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Metribuzin, a selective triazinone herbicide, is a critical tool in the management of broadleaf
and some grassy weeds in soybean (Glycine max) and potato (Solanum tuberosum)
cultivation.[1][2] Its efficacy is rooted in its role as a photosystem Il (PSII) inhibitor, disrupting
the photosynthetic process in susceptible plant species.[2][3][4] This document provides
detailed application notes and experimental protocols for the use of Metribuzin in a research
and development context, with a focus on quantitative data and methodological rigor.

Mechanism of Action

Metribuzin's primary mode of action is the inhibition of photosynthesis.[2][3] It is absorbed by
both the roots and foliage of plants and translocates apoplastically via the xylem to the
chloroplasts.[1][5] Within the chloroplasts, Metribuzin binds to the D1 quinone-binding protein
in the photosystem Il complex.[1][3] This binding action blocks the electron transport chain,
preventing the transfer of electrons to plastoquinone.[6] The disruption of electron flow halts the
production of ATP and NADPH, essential energy-carrying molecules, leading to a cascade of
events including the formation of reactive oxygen species that cause lipid peroxidation and
membrane damage, ultimately resulting in cell death.[7] Symptoms of Metribuzin injury on
susceptible plants include interveinal chlorosis (yellowing) and necrosis (tissue death), typically
appearing on older leaves first.[3][5]
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Caption: Metribuzin's mechanism of action via Photosystem Il inhibition.

Application Parameters for Soybean

Metribuzin application in soybeans requires careful consideration of soil characteristics and
soybean variety tolerance to avoid crop injury.[2][4][8] It can be applied pre-plant incorporated,
pre-emergence, or in some cases, early post-emergence.[2]

Application Rates

Application rates are highly dependent on soil texture and organic matter content. Higher rates
are generally required for finer-textured soils and those with higher organic matter. Conversely,
lower rates should be used on coarse-textured soils with low organic matter to prevent crop
injury.

Table 1: Metribuzin Application Rates for Soybeans
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Soil Texture

Organic Matter (%)

Metribuzin 75DF
Rate (oz/acre)

Metribuzin 4F Rate
(fl ozlacre)

Coarse (Sand, Loamy

<2.0 Do Not Use Do Not Use
Sand, Sandy Loam)
>2.0 40-5.3 6.0-8.0
Medium (Loam, Silt
Loam, Silt, Sandy <20 5.3-8.0 8.0-12.0
Clay Loam)
>2.0 8.0-10.7 12.0-16.0
Fine (Silty Clay Loam,
Clay Loam, Silty Clay, <3.0 8.0-10.7 12.0-16.0
Clay)
>3.0 10.7 - 13.3 16.0 - 20.0

Note: These are general guidelines. Always consult the specific product label for precise rates.

1 Ib of 75DF formulation contains 0.75 Ib of active ingredient (a.i.). 1 gallon of 4F formulation

contains 4 Ibs of a.i.

Weed Efficacy

Metribuzin provides control of a wide spectrum of broadleaf weeds and suppression of some

annual grasses. Efficacy can be enhanced by tank-mixing with other herbicides.

Table 2: Weed Control Efficacy of Metribuzin in Soybeans
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. Common Metribuzin Metribuzin + Metribuzin + S-
Weed Species
Name Alone Sulfentrazone metolachlor
) Good to
Amaranthus spp.  Pigweed Excellent Excellent
Excellent
Chenopodium Common
Excellent Excellent Excellent
album Lambsquarters
Abutilon Good to
) Velvetleaf Excellent Excellent
theophrasti Excellent
Setaria faberi Giant Foxtall Fair to Good Good Excellent
Ambrosia Common
o Good Excellent Good
artemisiifolia Ragweed

Efficacy ratings are approximate and can be influenced by environmental conditions and
application timing.

Soybean Variety Tolerance

Soybean varieties exhibit differential tolerance to Metribuzin.[4][8][9] It is crucial to select
varieties with known tolerance, especially when using higher rates or on soils with higher pH.
University extension services often publish lists of soybean variety tolerance to Metribuzin.[4]
[9][10] Injury symptoms in sensitive varieties include stunting, chlorosis, and necrosis.[2]

Application Parameters for Potato

Metribuzin is widely used in potato production for broad-spectrum weed control and can be
applied pre-emergence, post-emergence, or as a split application.[11]

Application Rates

Similar to soybeans, application rates in potatoes are dictated by soil type.

Table 3: Metribuzin Application Rates for Potatoes (Pre-emergence)

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b1676530?utm_src=pdf-body
https://www.uaex.uada.edu/farm-ranch/crops-commercial-horticulture/soybean/Metribuzin-Tolerance-of-Soybean-Varieties.pdf
https://craven.ces.ncsu.edu/wp-content/uploads/2013/04/Soybean-Response-to-Metribuzin-1.pdf?fwd=no
https://mssoy.org/sites/default/files/documents/metribuzin-screening-all-yr-ua_4.pdf
https://www.benchchem.com/product/b1676530?utm_src=pdf-body
https://www.uaex.uada.edu/farm-ranch/crops-commercial-horticulture/soybean/Metribuzin-Tolerance-of-Soybean-Varieties.pdf
https://mssoy.org/sites/default/files/documents/metribuzin-screening-all-yr-ua_4.pdf
https://arkansascrops.uada.edu/posts/crops/soybean/2020-Metribuzin-Tolerance-of-Soybean-Varieties-FINAL.pdf
https://www.pomais.com/metribuzin-herbicide-uses-in-soybeans-corn-wheat-and-tomatoes/
https://www.benchchem.com/product/b1676530?utm_src=pdf-body
https://objects.lib.uidaho.edu/uiext/uiext26133.pdf
https://www.benchchem.com/product/b1676530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. Metribuzin 75DF Rate Metribuzin 4F Rate
Soil Texture
(Iblacre) (pt/acre)
Coarse 0.5-0.75 0.75-1.0
Medium 0.75-1.0 1.0-15
Fine 1.0-1.33 15-2.0

For post-emergence applications, rates are typically lower, in the range of 0.25 to 0.5 Ib/acre of
the 75DF formulation.[11] The total amount of Metribuzin applied in a single season should not
exceed the maximum labeled rate, which is generally 1.33 Ib/acre of the 75DF formulation or
2.0 pt/acre of the 4F formulation.[11]

Weed Efficacy

Metribuzin is effective against many problematic weeds in potato cultivation.

Table 4: Weed Control Efficacy of Metribuzin in Potatoes

. Pre-emergence Post-emergence
Weed Species Common Name . )
Efficacy Efficacy
) Common
Chenopodium album Excellent Excellent
Lambsquarters
Amaranthus )
Redroot Pigweed Excellent Good
retroflexus
Solanum nigrum Black Nightshade Good Fair to Good
Capsella bursa-
) Shepherd's-purse Excellent Excellent
pastoris
Poa annua Annual Bluegrass Good Fair

Potato Variety Tolerance

Potato varieties also vary in their sensitivity to Metribuzin, particularly for post-emergence
applications.[11] Red-skinned and some early-maturing white-skinned varieties may be more
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susceptible to injury.[11] It is advisable to consult variety-specific tolerance information before
post-emergence applications.

Experimental Protocols

The following protocols outline a general framework for conducting herbicide efficacy and crop

safety trials with Metribuzin.

Herbicide Efficacy Trial

This protocol is designed to evaluate the effectiveness of Metribuzin on target weed species.
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Experimental Setup

1. Site Selection
(Uniform weed pressure)

:

2. Experimental Design
(e.g., Randomized Complete Block)

:

3. Plot Establishment
(e.g., 10x30 ft plots, 4 reps)

:

4. Crop Planting
(Soybean or Potato)

Treatment Application

5. Herbicide Treatment Preparation
(Metribuzin +/- tank-mix partners)

:

6. Sprayer Calibration
(e.g., CO2-pressurized backpack sprayer)

:

7. Herbicide Application
(Pre- or Post-emergence)

Data Collecti v)n & Analysis

8. Weed Counts/Density
(e.g., quadrats at 14, 28, 56 DAT)

v

9. Visual Weed Control Ratings
(0-100% scale at 14, 28, 56 DAT)
T

v

10. Weed Biomass Sampling
(Dry weight at end of season)

:

11. Statistical Analysis
(e.g., ANOVA, Mean Separation)

Click to download full resolution via product page

Caption: Workflow for a herbicide efficacy trial.
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Methodology:

» Site Selection: Choose a field with a uniform and representative population of the target
weed species.

o Experimental Design: Employ a randomized complete block design with a minimum of three
to four replications.[12]

o Plot Establishment: Delineate individual plots of a standardized size (e.g., 10 feet by 30 feet).
[12]

o Crop Planting: Plant the desired crop (soybean or potato) uniformly across all plots.

o Treatment Preparation: Prepare Metribuzin treatments, including a non-treated control and
any tank-mix combinations, according to the desired application rates.

o Sprayer Calibration: Calibrate application equipment (e.g., a CO2-pressurized backpack
sprayer with flat-fan nozzles) to deliver a precise volume of spray solution (e.g., 10-20
gallons per acre).

» Herbicide Application: Apply treatments at the appropriate timing (pre- or post-emergence)
under suitable environmental conditions (e.g., low wind).

e Data Collection:

o Weed Counts: At specified intervals (e.g., 14, 28, and 56 days after treatment - DAT),
count the number of individual weed species within randomly placed quadrats in each plot.

o Visual Efficacy Ratings: At the same intervals, visually assess the percent weed control for
each species on a scale of 0% (no control) to 100% (complete control).[13]

o Weed Biomass: At the end of the growing season, harvest the above-ground weed
biomass from a defined area within each plot, dry it to a constant weight, and record the
dry weight.

o Statistical Analysis: Analyze the collected data using appropriate statistical methods, such as
Analysis of Variance (ANOVA), to determine significant differences between treatments.
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Crop Safety (Phytotoxicity) Trial

This protocol is designed to assess the tolerance of soybean or potato cultivars to Metribuzin.

Methodology:

Cultivar Selection: Choose a range of soybean or potato cultivars with suspected varying
levels of tolerance to Metribuzin.

o Experimental Design and Plot Establishment: Follow the same procedures as for the efficacy
trial.

o Treatment Application: Apply Metribuzin at a standard rate (1x) and an exaggerated rate
(2x) to evaluate the margin of crop safety. Include a non-treated control.

e Data Collection:

o Visual Injury Ratings: At regular intervals (e.g., 7, 14, 21, and 28 DAT), visually assess
crop injury on a scale of 0% (no injury) to 100% (crop death).[14] Symptoms to note
include stunting, chlorosis, and necrosis.

o Plant Height: Measure the height of a representative number of plants in each plot at
specified time points.[12]

o Stand Count: Record the number of live plants in a defined area of each plot.[12]

o Yield: At crop maturity, harvest the plots and determine the crop yield (e.g., bushels per
acre for soybeans, hundredweight per acre for potatoes).

 Statistical Analysis: Analyze the data to determine the impact of Metribuzin on the growth
and yield of each cultivar.

Conclusion

Metribuzin remains a valuable herbicide for weed management in soybean and potato
production. However, its effective and safe use requires a thorough understanding of its
mechanism of action, careful consideration of application parameters such as soil type and
crop variety, and adherence to rigorous experimental protocols for evaluation. The data and
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methodologies presented in these notes are intended to provide a comprehensive resource for

researchers and professionals in the field of weed science and crop protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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